Cas no 865285-95-6 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide)

• Product Name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide
• CAS No: 865285-95-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6093199
• PubChem ID: 5094803
• Update Time: 2025-06-13

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-phenoxypropanamide
• Propanamide, N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxy-
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxypropanamide
• AKOS024607774
• 865285-95-6
• F1374-0256

• Inchi： 1S/C18H17N3O4/c1-23-15-10-6-5-9-14(15)17-20-21-18(25-17)19-16(22)11-12-24-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key： IHBKGNNDDBGYIU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide

Research Briefing on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide (CAS: 865285-95-6)

In recent years, the compound N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide (CAS: 865285-95-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole core and phenoxypropanamide side chain, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural features of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide make it a compelling candidate for drug development. The oxadiazole ring, a well-known pharmacophore, is associated with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Recent studies have explored the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing its role in modulating cellular signaling pathways.

One of the most notable advancements in the research of this compound is its application in oncology. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inducing apoptosis in cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings have spurred further investigation into its potential as a standalone or adjunct therapy for various malignancies.

Beyond its therapeutic potential, the synthesis and optimization of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and reduce off-target effects, paving the way for the development of next-generation derivatives.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be thoroughly addressed in preclinical and clinical trials. However, the growing body of evidence supporting the compound's therapeutic potential underscores its significance in the field of chemical biology and drug discovery.

In conclusion, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide (CAS: 865285-95-6) represents a versatile and promising molecule with broad applications in medicine. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for future drug development. As the scientific community delves deeper into its properties and applications, this compound is poised to make a substantial impact on the treatment of various diseases.